Cas no 2171707-77-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2171707-77-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5974141
• PubChem ID: 165961917
• Update Time: 2025-06-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
• EN300-1547329
• 2171707-77-8
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-2-22(23(29)27-15-26(24(30)31)12-7-13-33-16-26)28-25(32)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JJNREQAUUPZHBL-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171707-77-8)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid, identified by its CAS number 2171707-77-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety and an oxane ring, both of which contribute to its unique chemical and biological properties. The presence of a methoxycarbonyl group and an amino-butanamidomethyl side chain further enhances its potential as a building block for drug development and biochemical research.

The fluorenyl component in the molecular structure is particularly noteworthy due to its stability and fluorescence properties, making it a valuable scaffold in the design of bioimaging agents and probes. Recent studies have highlighted the utility of fluorene-based derivatives in developing photodynamic therapy agents, where their ability to absorb light and generate reactive oxygen species under irradiation has shown promise in targeted cancer treatment. The methoxycarbonyl group, on the other hand, serves as a protecting group for carboxylic acids and can be selectively removed under specific conditions, allowing for modular synthesis and functionalization.

The oxane ring, a three-membered ether moiety, introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. This structural feature has been exploited in the design of peptidomimetics and protease inhibitors, where maintaining the conformational integrity of key pharmacophores is crucial. Additionally, the amino-butanamidomethyl side chain provides a site for further chemical modification, enabling the synthesis of conjugates that can target specific biological pathways or receptors.

In the realm of drug discovery, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid has been explored as a precursor for novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting potential applications in areas such as immunomodulation and anti-inflammatory therapy. For instance, the fluorenyl group can be linked to immunosuppressive compounds or anti-inflammatory cytokines via click chemistry techniques, leading to hybrid molecules with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled the virtual screening of this compound against various protein targets. Molecular docking studies have revealed that it can interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The oxane ring's ability to mimic peptide bonds may facilitate binding to protein surfaces, while the amino group allows for hydrogen bonding interactions that are critical for drug-receptor affinity. These findings underscore the compound's potential as a lead compound for further optimization.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the fluorenylmethoxycarbonyl group via solid-phase peptide synthesis (SPPS), followed by ring-closing metathesis to form the oxane core. The final step involves selective deprotection to yield the desired product in high purity. Such synthetic strategies are emblematic of current trends in medicinal chemistry, where efficiency and scalability are paramount.

The compound's physicochemical properties have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its conformational preferences and electronic distribution, which are essential for understanding its biological activity. For example, NMR data indicate that the fluorenyl group adopts an extended conformation in solution, while computational modeling suggests that the oxane ring adopts a chair-like geometry similar to natural amino acids.

In vivo studies have begun to explore the pharmacokinetic behavior of derivatives derived from 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid. Preliminary results suggest that these compounds exhibit favorable biodistribution profiles when administered orally or intravenously. The fluorenyl moiety has been shown to enhance cell membrane permeability, while the oxane ring contributes to metabolic stability. These attributes make it an attractive candidate for further development into orally bioavailable drugs.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, its structural framework could be modified to create novel pesticides or herbicides with improved efficacy and environmental safety profiles. Additionally, its fluorescence properties make it suitable for use as a fluorescent tag or label in material science applications where tracking molecular interactions is essential.

Future research directions include exploring derivative libraries based on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid using combinatorial chemistry techniques. By systematically varying key structural elements such as substituents on the fluorenyl group or side chains attached to the oxane ring, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening (HTS) methodologies will then be employed to identify lead compounds with promising therapeutic potential.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the process of identifying promising candidates from large compound libraries like those derived from this scaffold. Machine learning algorithms can predict biological activity based on molecular descriptors derived from quantum mechanical calculations or experimental data sets. This approach has already led to several breakthroughs in identifying novel drug candidates with improved pharmacological profiles.

In conclusion,3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171707-77-8) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutics and materials. Its unique combination of structural features makes it a versatile scaffold for drug design and biochemical research, with potential applications spanning multiple disciplines including medicine, agriculture,and materials science.* As research continues,this compound* is poised*to contribute significantly*to advancements*in these fields.*